N-butyl-2-sulfanyl-1H-1,3-benzodiazole-6-sulfonamide

• IUPAC Name: N-butyl-2-sulfanylidene-1,3-dihydrobenzimidazole-5-sulfonamide
• InChI: InChI=1S/C11H15N3O2S2/c1-2-3-6-12-18(15,16)8-4-5-9-10(7-8)14-11(17)13-9/h4-5,7,12H,2-3,6H2,1H3,(H2,13,14,17)
• InChI Key: ONPBRHPJHWMQGM-UHFFFAOYSA-N
• Canonical SMILES: CCCCNS(=O)(=O)C1=CC2=C(C=C1)NC(=S)N2
• Molecular Formula: C11H15N3O2S2
• Molecular Weight: 285.4 g/mol

Description

“N-butyl-2-sulfanyl-1H-1,3-benzodiazole-6-sulfonamide” is a chemical compound with the CAS number 519150-45-9. It is used in various fields of research and industry.

Molecular Structure Analysis

The molecular formula of “this compound” is C11H15N3O2S2. Its molecular weight is 285.39.

Scientific Research Applications

1. Therapeutic and Antimicrobial Applications

N-butyl-2-sulfanyl-1H-1,3-benzodiazole-6-sulfonamide, as part of the sulfonamide family, has shown significant therapeutic applications. Sulfonamides are recognized for their antibacterial, antifungal, antiparasitic, antioxidant, and antitumor properties, serving as a foundation for various bioactive substances. They are integral in the development of drugs aimed at treating a wide range of diseases, including microbial infections, cancer, and glaucoma. The synthesis of sulfonamides allows a diversity of derivatives, offering a vast potential in medicinal chemistry for the planning and development of new therapeutic agents (Azevedo-Barbosa et al., 2020).

2. Diagnostic Applications

Sulfonamides, including derivatives of this compound, have been utilized in diagnostic applications. They are particularly noted for their role in targeting tumor-associated isoforms such as CA IX/XII, serving as agents for diagnosing and treating tumors. The structural diversity of sulfonamides makes them a versatile tool in medicinal chemistry, potentially leading to their inclusion in the synthesis of future drugs (Carta et al., 2012).

3. Environmental Impact and Considerations

While sulfonamides, including this compound, have significant therapeutic and diagnostic applications, their presence in the environment, mainly derived from agricultural activities, has raised concerns. They can induce changes in microbial populations, potentially impacting human health globally. This underlines the need for responsible management and regulatory measures to mitigate potential risks associated with the environmental presence of these compounds (Baran et al., 2011).

Safety and Hazards

The safety information for “N-butyl-2-sulfanyl-1H-1,3-benzodiazole-6-sulfonamide” is not explicitly mentioned in the search results.